Cas no 2138221-77-7 (5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde
• CAS No: 2138221-77-7
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 6034358
• PubChem ID: 165449270
• Update Time: 2025-08-05

5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138221-77-7
• EN300-716050
• 5-(5-methylfuran-2-yl)pyridine-3-carbaldehyde
• 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C11H9NO2/c1-8-2-3-11(14-8)10-4-9(7-13)5-12-6-10/h2-7H,1H3
• InChI Key： JUBCLXIPZBAJOQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde

Introduction to 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde (CAS No. 2138221-77-7)

5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2138221-77-7, has garnered considerable attention due to its potential applications in drug discovery and development. The molecule consists of a pyridine core substituted with a furan ring at the 5-position and an aldehyde group at the 3-position, which together contribute to its distinctive reactivity and biological activity.

The structural motif of 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde makes it a valuable scaffold for the design of novel therapeutic agents. The presence of the furan ring introduces a heterocyclic system that is known to enhance binding affinity and selectivity in biological targets. Furthermore, the aldehyde functionality provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Research has demonstrated that derivatives of pyridine-furan hybrids exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde allows for interactions with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde is its role as a key intermediate in the synthesis of more complex molecules. The aldehyde group can be readily converted into other functional groups such as amides, esters, and thioethers, which are common pharmacophores in drug design. This versatility makes it an indispensable tool for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the compound's potential in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, research has shown that certain derivatives of this compound can inhibit kinases and other enzymes that are overexpressed in tumor cells. These findings underscore the importance of 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde as a building block for anticancer agents.

The synthesis of 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine precursors and furan derivatives, followed by functional group transformations to introduce the aldehyde group. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical research. Studies have shown that 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde maintains its structural integrity under standard storage conditions, making it suitable for long-term investigations without degradation.

In conclusion, 5-(5-Methylfuran-2-yl)pyridine-3-carbaldehyde (CAS No. 2138221-77-7) is a versatile and highly promising compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent scaffold for drug discovery, with potential applications ranging from anti-inflammatory to anticancer therapies. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.